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Compound of Interest

Compound Name: Treprostinil-13C2,d1

Cat. No.: B15142471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive explanation of a typical Certificate of Analysis

(CoA) for Treprostinil-13C2,d1, a stable isotope-labeled internal standard crucial for the

accurate quantification of Treprostinil in complex biological matrices. Understanding the data

presented in a CoA is paramount for ensuring the quality and reliability of experimental results

in preclinical and clinical research.

Quantitative Data Summary
A Certificate of Analysis for a stable isotope-labeled compound like Treprostinil-13C2,d1
provides critical quantitative data that attests to its identity, purity, and isotopic enrichment. The

following table summarizes the typical specifications found on a CoA for this product.
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Parameter Specification Method

Chemical Purity (HPLC) ≥98%
High-Performance Liquid

Chromatography (HPLC)

Mass Identity (MS) Conforms to structure Mass Spectrometry (MS)

Isotopic Enrichment
≥99 atom % 13C; ≥98 atom %

Deuterium
Mass Spectrometry (MS)

Molecular Formula C₂₁¹³C₂H₃₃DO₅ N/A

Molecular Weight 393.51 g/mol N/A

Appearance Pale Yellow Solid Visual Inspection

Experimental Protocols
The analytical methods referenced in the CoA are fundamental to verifying the quality of

Treprostinil-13C2,d1. Below are detailed methodologies for the key experiments.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
High-Performance Liquid Chromatography (HPLC) is employed to determine the chemical

purity of the compound by separating it from any potential impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector is utilized.

Column: A reversed-phase C18 column (e.g., Phenomenex Luna C18, 250 x 4.6mm, 5µm) is

commonly used for the separation of Treprostinil and related compounds.[1]

Mobile Phase: A gradient or isocratic mobile phase is used. A typical mobile phase consists

of a mixture of an aqueous buffer (e.g., 0.1% Ortho-phosphoric acid in water) and an organic

solvent (e.g., Methanol or Acetonitrile).[1] For instance, a mobile phase of Methanol: 0.1%

Ortho-phosphoric acid in a ratio of 20:80 (v/v) has been reported.[1]
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Flow Rate: A flow rate of 1.0 mL/min is generally maintained.[1]

Detection: The UV detector is set to a wavelength where Treprostinil exhibits maximum

absorbance, typically around 223 nm.[1]

Data Analysis: The peak area of Treprostinil-13C2,d1 is compared to the total peak area of

all components in the chromatogram to calculate the chemical purity.

Mass Spectrometry (MS) for Mass Identity and Isotopic
Enrichment
Mass spectrometry is a powerful technique used to confirm the molecular weight of the

compound and to determine the extent of isotopic labeling.

Methodology:

Instrumentation: A high-resolution mass spectrometer, often coupled with a liquid

chromatography system (LC-MS/MS), is used.

Ionization Source: Electrospray ionization (ESI) is a common ionization technique for

molecules like Treprostinil.

Mass Analyzer: A time-of-flight (TOF) or Orbitrap mass analyzer provides the high resolution

and mass accuracy required to distinguish between the isotopologues.

Data Acquisition: The mass spectrum is acquired in full scan mode to observe the molecular

ion cluster.

Data Analysis for Mass Identity: The observed mass-to-charge ratio (m/z) of the molecular

ion is compared to the theoretical m/z of Treprostinil-13C2,d1 to confirm its identity.

Data Analysis for Isotopic Enrichment: The relative intensities of the mass peaks

corresponding to the unlabeled, partially labeled, and fully labeled species are measured.

This data is used to calculate the percentage of molecules that are correctly labeled with two

13C atoms and one deuterium atom, thus determining the isotopic enrichment.

Visualization of Quality Control Workflow
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The following diagram illustrates the logical workflow for the quality control analysis of

Treprostinil-13C2,d1, from the initial receipt of the material to the final release of the product.

Material Reception & Initial Checks

Analytical Testing

Data Review & Product Release

Raw Material Receipt

Visual Inspection
(Appearance) Documentation Review

Identity Confirmation
(Mass Spectrometry)

Purity Analysis
(HPLC)

Isotopic Enrichment
(Mass Spectrometry)

Data Analysis & Review

Certificate of Analysis Generation

Product Release
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Click to download full resolution via product page

Caption: Quality Control Workflow for Treprostinil-13C2,d1.

This guide provides a foundational understanding of the critical information presented in a

Certificate of Analysis for Treprostinil-13C2,d1. For any specific application, it is essential to

consult the CoA provided by the supplier for the exact specifications and methodologies used

for a particular batch of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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